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Compound of Interest

Compound Name: 3-Bromoisoquinoline

Cat. No.: B184082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Bromoisoquinoline
(CAS No: 34784-02-6), a heterocyclic compound utilized in chemical synthesis and drug

discovery. Adherence to these guidelines is critical to ensure the safety of laboratory personnel

and the integrity of research.

Hazard Identification and Classification
3-Bromoisoquinoline is classified as a hazardous substance. The following table summarizes

its GHS classification and associated hazard statements.

Classification Hazard Statement GHS Pictograms

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed GHS07 (Exclamation Mark)

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation GHS07 (Exclamation Mark)

Serious Eye Damage/Eye

Irritation (Category 1)

H318: Causes serious eye

damage
GHS05 (Corrosion)

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation
GHS07 (Exclamation Mark)
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Signal Word: Danger[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Bromoisoquinoline is presented

below.

Property Value

CAS Number 34784-02-6[1][2]

Molecular Formula C₉H₆BrN[1][2]

Molecular Weight 208.05 g/mol [1][2]

Appearance Solid[2]

InChI
1S/C9H6BrN/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-

6H[2]

SMILES BrC1=CC2=C(C=N1)C=CC=C2[2]

Exposure Controls and Personal Protection
Strict adherence to the use of personal protective equipment (PPE) is mandatory when

handling 3-Bromoisoquinoline.
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PPE Category Item
Standard/Specificati

on
Purpose

Eye and Face

Protection
Safety Goggles ANSI Z87.1 compliant

Protects against

chemical splashes.[3]

Face Shield
To be worn over

safety goggles

Provides full-face

protection during

procedures with a

high risk of splashing.

[3]

Hand Protection
Chemical-Resistant

Gloves

Disposable nitrile

gloves are suitable for

short-term contact.

Prevents direct skin

contact.[3]

Body Protection Laboratory Coat

Flame-resistant (e.g.,

Nomex® or 100%

cotton)

Protects skin and

personal clothing from

contamination.[3]

Full-Length Pants

Covers the lower body

to prevent skin

exposure.[3]

Closed-Toe Shoes
Made of a non-porous

material

Protects feet from

spills and falling

objects.[3]

Respiratory Protection
NIOSH-approved

respirator

With appropriate

cartridges for organic

vapors and

particulates

Required when

handling outside of a

certified chemical

fume hood or when

engineering controls

are insufficient.[3]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure risks.

Handling:
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All work with 3-Bromoisoquinoline should be conducted in a certified chemical fume hood.

[4]

Avoid contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Use only non-sparking tools.

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4]

Store locked up.[4]

Incompatible materials include strong oxidizing agents.[1]

First Aid Measures
In the event of exposure, immediate medical attention is required.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[4]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediate medical

attention is required.[1][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][4]

Accidental Release and Firefighting Measures
Accidental Release:

Evacuate personnel to a safe area.[1]

Wear appropriate personal protective equipment (see Section 3).[1]

Avoid dust formation.[1]

Do not let the product enter drains.[1]

Sweep up and shovel into a suitable, closed container for disposal.[4]

Firefighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), and hydrogen

bromide gas.[1]
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Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Experimental Protocol: Synthesis of 3-
Bromoisoquinoline (with Safety Emphasis)
The following protocol is based on a literature procedure and incorporates critical safety

measures.

Materials and Equipment:

Isoquinoline

N-bromosuccinimide (NBS)

Acetic acid

Round-bottom flask

Reflux condenser

Heating mantle

Stir plate and stir bar

Chemical fume hood

Appropriate PPE (see Section 3)

Procedure:

Preparation: Set up the reaction apparatus within a certified chemical fume hood. Ensure all

glassware is dry. Don appropriate PPE, including a lab coat, safety goggles, and chemical-

resistant gloves.

Reaction Setup: In a round-bottom flask, dissolve isoquinoline in acetic acid with stirring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/msds/3-bromoisoquinoline.pdf
https://www.benchchem.com/product/b184082?utm_src=pdf-body
https://www.benchchem.com/product/b184082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Reagent: Slowly add N-bromosuccinimide (NBS) to the stirred solution at room

temperature.

Reaction: Heat the reaction mixture to 100°C and maintain this temperature overnight.

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Concentrate the mixture under reduced pressure to remove the solvent.

Purification: The crude product can be purified by column chromatography.

Waste Disposal: Dispose of all chemical waste in appropriately labeled hazardous waste

containers.[3]
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General Laboratory Workflow for Handling 3-Bromoisoquinoline

Preparation

Handling
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Don PPE
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Begin Experiment
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End Experiment
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Remove PPE

Click to download full resolution via product page
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Caption: A generalized workflow for safely handling hazardous chemicals like 3-
Bromoisoquinoline in a laboratory setting.

Inhibition of COX-2 Pathway by 3-Bromoisoquinoline Derivative
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Caption: A simplified diagram illustrating the potential mechanism of action for the anti-

inflammatory and analgesic effects of 3-Bromoisoquinoline derivatives through the inhibition

of the COX-2 enzyme.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.chemicalbook.com/msds/3-bromoisoquinoline.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/797030
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.jptcp.com/index.php/jptcp/article/view/5044
https://www.benchchem.com/product/b184082#safety-and-handling-of-3-bromoisoquinoline
https://www.benchchem.com/product/b184082#safety-and-handling-of-3-bromoisoquinoline
https://www.benchchem.com/product/b184082#safety-and-handling-of-3-bromoisoquinoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

